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Compound of Interest
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Cat. No.: B146086 Get Quote

An In-depth Technical Guide to the Safety and Handling of Phenyl Carbamate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. The information provided is compiled from various sources

and should not be considered a substitute for a formal risk assessment or a Material Safety

Data Sheet (MSDS) provided by a supplier. All laboratory work should be conducted in

accordance with established safety protocols and under the supervision of qualified personnel.

Introduction
Phenyl carbamate (CAS No. 622-46-8) is an organic compound used as an intermediate in

the synthesis of various pharmaceuticals and other chemicals.[1] It belongs to the carbamate

class of compounds, some of which are known for their biological activity, including

acetylcholinesterase inhibition.[2] This guide provides a comprehensive overview of the safety

and handling precautions necessary for the use of Phenyl carbamate in a laboratory setting.

Physicochemical Properties
A summary of the key physicochemical properties of Phenyl carbamate is presented in Table

1. This information is crucial for understanding its behavior under various experimental and

storage conditions.
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Table 1: Physicochemical Properties of Phenyl Carbamate

Property Value Source(s)

Molecular Formula C₇H₇NO₂

Molecular Weight 137.14 g/mol

Appearance
White to off-white crystalline

solid/flakes
[3]

Melting Point 145 - 152 °C [4]

Boiling Point 278.9 °C at 760 mmHg [5]

Solubility
Soluble in water. Soluble in

ethanol and acetone.
[1][3]

Flash Point 159.3 °C [5]

Density 1.2 g/cm³ [5]

Vapor Pressure Not available

pKa 12.33 ± 0.50 (Predicted) [3]

Hazard Identification and GHS Classification
Phenyl carbamate is classified as a hazardous substance. The GHS classification is

summarized in Table 2.

Table 2: GHS Hazard Classification for Phenyl Carbamate
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Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[1]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

3
H335: May cause

respiratory irritation
[1]

Signal Word: Warning[1]

Toxicological Data
Note: Extensive literature searches did not yield specific quantitative acute toxicity data (e.g.,

LD₅₀, LC₅₀) for Phenyl carbamate (CAS 622-46-8). The toxicological information for related

carbamate compounds varies widely. For example, the oral LD₅₀ in rats for Carbofuran is 5

mg/kg, while for other carbamates, it can be significantly higher.[2] Therefore, in the absence of

specific data, Phenyl carbamate should be handled as a substance with potential for

significant toxicity.

The primary mechanism of toxicity for many carbamates is the inhibition of

acetylcholinesterase, an enzyme critical for the proper functioning of the nervous system.[2]

Inhibition of this enzyme leads to an accumulation of the neurotransmitter acetylcholine,

resulting in overstimulation of the nervous system.[2]

Safety and Handling Precautions
Engineering Controls

Work with Phenyl carbamate should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[6]

Ensure that safety showers and eyewash stations are readily accessible.
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Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling Phenyl carbamate. The following

should be worn:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes.[4]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn. Inspect gloves for any

signs of degradation or puncture before use.

Lab Coat: A flame-retardant lab coat should be worn to protect from skin contact.

Respiratory Protection: If working outside of a fume hood or if dusts are generated, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

is recommended.[4]

Hygiene Practices
Avoid inhalation of dust or vapors.[6]

Avoid contact with skin and eyes.[6]

Do not eat, drink, or smoke in areas where Phenyl carbamate is handled.

Wash hands thoroughly after handling the compound.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[4]

Spill and Disposal
Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an

inert absorbent material. Collect the material into a suitable container for disposal. Avoid
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generating dust.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. Phenyl carbamate waste should be treated as hazardous waste.[6]

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[4]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.[4]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Fire and Explosion Hazards
Flammability: Phenyl carbamate is a combustible solid.

Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or appropriate

foam.

Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon

oxides and nitrogen oxides.

Fire Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full

protective gear.

Reactivity
Chemical Stability: Stable under recommended storage conditions.[4]

Incompatible Materials: Strong oxidizing agents and strong acids.[4]
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Hazardous Decomposition Products: No hazardous decomposition products are expected

under normal conditions of use and storage.

Hazardous Polymerization: Will not occur.[4]

Experimental Protocols for Toxicity Assessment
The following are generalized protocols based on OECD guidelines for the testing of

chemicals. These tests should be conducted in a facility compliant with Good Laboratory

Practices (GLP).

Acute Oral Toxicity - Acute Toxic Class Method (Based
on OECD 423)
Objective: To determine the acute oral toxicity of a substance.

Methodology:

Animal Selection: Use healthy, young adult female rats (e.g., Wistar or Sprague-Dawley

strain).

Housing: House animals individually in appropriate cages with controlled temperature,

humidity, and a 12-hour light/dark cycle. Provide standard laboratory diet and water ad

libitum.

Dose Preparation: Prepare the test substance in a suitable vehicle (e.g., water, corn oil). The

concentration should be prepared to deliver the desired dose in a volume of 1-2 mL/100g

body weight.

Administration: Administer the test substance by oral gavage to a group of three animals at a

starting dose level (e.g., 300 mg/kg).

Observation: Observe animals for mortality, clinical signs of toxicity (e.g., changes in skin,

fur, eyes, and behavior), and body weight changes for at least 14 days.

Stepwise Procedure:

If no mortality occurs, proceed to a higher dose level in a new group of animals.
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If mortality occurs, the test is repeated at a lower dose level.

Endpoint: The test is complete when the dose that causes mortality in a certain proportion of

animals is identified, allowing for classification into a GHS category.

Pathology: Perform a gross necropsy on all animals at the end of the observation period.

Acute Dermal Irritation/Corrosion (Based on OECD 404)
Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Selection: Use healthy, young adult albino rabbits.

Preparation: Approximately 24 hours before the test, clip the fur from a small area (approx. 6

cm²) on the back of the animal.

Application: Apply 0.5 g of the test substance (moistened with a small amount of water if

solid) to the prepared skin area and cover with a gauze patch and semi-occlusive dressing.

Exposure: After a 4-hour exposure period, remove the dressing and residual test substance.

Observation: Observe and score the skin reaction for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours after patch removal. The observation period may be

extended up to 14 days to assess the reversibility of the effects.

Scoring: Use a standardized scoring system (e.g., Draize scale) to grade the severity of the

skin reactions.

Classification: The substance is classified as an irritant or corrosive based on the severity

and reversibility of the observed skin lesions.

Acute Eye Irritation/Corrosion (Based on OECD 405)
Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Methodology:
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Animal Selection: Use healthy, young adult albino rabbits.

Application: Instill 0.1 g of the solid test substance into the conjunctival sac of one eye of the

animal. The other eye serves as a control.

Observation: Examine the eyes at 1, 24, 48, and 72 hours after application. Score the

reactions of the cornea, iris, and conjunctiva using a standardized scoring system. The

observation period may be extended up to 21 days to assess reversibility.

Pain Management: The use of topical anesthetics and systemic analgesics is recommended

to minimize pain and distress to the animals.

Classification: The substance is classified based on the severity and reversibility of the

ocular lesions.

Visualizations
Experimental Workflow for Chemical Safety Assessment
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Caption: A generalized workflow for the safety assessment of a chemical substance.
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Signaling Pathway: Acetylcholinesterase Inhibition by
Carbamates
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Caption: Mechanism of acetylcholinesterase inhibition by Phenyl carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.echemi.com/products/pid_Rock4480-phenylcarbamate.html
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C3D-1994
https://www.benchchem.com/product/b146086#safety-and-handling-precautions-for-phenyl-carbamate
https://www.benchchem.com/product/b146086#safety-and-handling-precautions-for-phenyl-carbamate
https://www.benchchem.com/product/b146086#safety-and-handling-precautions-for-phenyl-carbamate
https://www.benchchem.com/product/b146086#safety-and-handling-precautions-for-phenyl-carbamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146086?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

